Cas no 5440-80-2 (3-Pentanone,1-(4-methoxyphenyl)-)

• Product Name: 3-Pentanone,1-(4-methoxyphenyl)-
• CAS No: 5440-80-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 385547
• PubChem ID: 228124
• Update Time: 2025-04-19

3-Pentanone,1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)pentan-3-one
• 1-(4-methoxyphenyl)-3-oxo-pentane
• 1-(4'-methoxyphenyl)-3-pentanone
• 1-(4-Methoxy-phenyl)-pentan-3-on
• 1-(4-Methoxy-phenyl)-pentan-3-one
• 5-(p-methoxyphenyl)pentan-3-one
• AC1L5FZS
• AC1Q5GYT
• AR-1B2212
• CTK5A0886
• KST-1B6537
• NSC20748
• SureCN3994134
• DTXSID50281206
• AKOS013845785
• 5440-80-2
• SCHEMBL3994134
• A1-43517
• NSC-20748
• WPUNQPSBPCNUGM-UHFFFAOYSA-N
• NSC 20748

• Inchi： 1S/C12H16O2/c1-3-11(13)7-4-10-5-8-12(14-2)9-6-10/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： WPUNQPSBPCNUGM-UHFFFAOYSA-N
• SMILES： O=C(CC)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Experimental Properties

• Density: 0.996
• Boiling Point: 288.2°C at 760 mmHg
• Flash Point: 118.2°C
• Refractive Index: 1.496
• PSA: 26.3
• LogP: 2.60690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles